Cas no 922953-73-9 (N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide)

• Product Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide
• CAS No: 922953-73-9
• MF: C₂₄H₂₃N₃OS
• MW: 401.52392411232
• CID: 5498090
• Update Time: 2025-06-08

N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-(4,7-dimethyl-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide

• Inchi： 1S/C24H23N3OS/c1-17-11-12-18(2)23-22(17)26-24(29-23)27(16-20-10-6-7-15-25-20)21(28)14-13-19-8-4-3-5-9-19/h3-12,15H,13-14,16H2,1-2H3
• InChI Key： YMTFXNZNTLQGFR-UHFFFAOYSA-N
• SMILES： C1(CCC(N(C2=NC3=C(C)C=CC(C)=C3S2)CC2=NC=CC=C2)=O)=CC=CC=C1

Additional information on N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide

Recent Advances in the Study of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide (CAS: 922953-73-9)

The compound N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide (CAS: 922953-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have focused on the synthesis and optimization of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its binding affinity and interactions with biological targets.

Pharmacological evaluations have revealed that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in various diseases. In vitro and in vivo studies have demonstrated its efficacy in modulating specific pathways, suggesting potential applications in the treatment of conditions such as inflammation, cancer, and neurodegenerative disorders. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been investigated to assess its suitability for further development.

Mechanistic studies have provided insights into the molecular interactions of N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide with its targets. X-ray crystallography and molecular docking simulations have elucidated the binding modes and key residues involved in these interactions. These findings have paved the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's potency and selectivity.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring various formulation strategies and derivatization approaches to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-yl)methylpropanamide (CAS: 922953-73-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing and future research. Continued efforts in synthesis optimization, pharmacological evaluation, and mechanistic studies will be essential to fully realize its therapeutic potential.